Cas no 872630-38-1 (1-(4-phenylpiperazin-1-yl)-2-(6-phenylpyridazin-3-yl)sulfanylethan-1-one)

1-(4-Phenylpiperazin-1-yl)-2-(6-phenylpyridazin-3-yl)sulfanylethan-1-one is a synthetic organic compound featuring a phenylpiperazine and phenylpyridazine moiety linked via a sulfanylethanone bridge. Its structural complexity enables potential applications in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The presence of both phenylpiperazine and phenylpyridazine groups suggests possible interactions with central nervous system targets, making it of interest in pharmacological research. The thioether linkage enhances stability while allowing for further functionalization. This compound may serve as a versatile intermediate for synthesizing derivatives with tailored properties, supporting investigations in drug discovery and biochemical studies. Its well-defined structure facilitates precise modifications for structure-activity relationship (SAR) exploration.

1-(4-phenylpiperazin-1-yl)-2-(6-phenylpyridazin-3-yl)sulfanylethan-1-one structure

872630-38-1 structure

Product Name:1-(4-phenylpiperazin-1-yl)-2-(6-phenylpyridazin-3-yl)sulfanylethan-1-one

CAS No:872630-38-1

MF:C₂₂H₂₂N₄OS

MW:390.501283168793

CID:6305481

PubChem ID:12005883

Update Time:2025-05-22

1-(4-phenylpiperazin-1-yl)-2-(6-phenylpyridazin-3-yl)sulfanylethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(4-phenylpiperazin-1-yl)-2-(6-phenylpyridazin-3-yl)sulfanylethan-1-one
- 1-(4-phenylpiperazin-1-yl)-2-(6-phenylpyridazin-3-yl)sulfanylethanone
- 1-(4-phenylpiperazin-1-yl)-2-((6-phenylpyridazin-3-yl)thio)ethanone
- HMS2518I08
- SMR000237086
- 1-(4-phenylpiperazin-1-yl)-2-[(6-phenylpyridazin-3-yl)sulfanyl]ethan-1-one
- 872630-38-1
- AKOS024618168
- MLS000724897
- CHEMBL1577657
- F1899-0061
- Inchi： 1S/C22H22N4OS/c27-22(26-15-13-25(14-16-26)19-9-5-2-6-10-19)17-28-21-12-11-20(23-24-21)18-7-3-1-4-8-18/h1-12H,13-17H2
- InChI Key： WECNNBDJMUKCAD-UHFFFAOYSA-N
- SMILES： S(C1=CC=C(C2C=CC=CC=2)N=N1)CC(N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

Exact Mass: 390.15143251g/mol
Monoisotopic Mass: 390.15143251g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 485
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 74.6Å²

1-(4-phenylpiperazin-1-yl)-2-(6-phenylpyridazin-3-yl)sulfanylethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1899-0061-2μmol	1-(4-phenylpiperazin-1-yl)-2-[(6-phenylpyridazin-3-yl)sulfanyl]ethan-1-one	872630-38-1	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1899-0061-5μmol	1-(4-phenylpiperazin-1-yl)-2-[(6-phenylpyridazin-3-yl)sulfanyl]ethan-1-one	872630-38-1	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1899-0061-10μmol	1-(4-phenylpiperazin-1-yl)-2-[(6-phenylpyridazin-3-yl)sulfanyl]ethan-1-one	872630-38-1	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1899-0061-20μmol	1-(4-phenylpiperazin-1-yl)-2-[(6-phenylpyridazin-3-yl)sulfanyl]ethan-1-one	872630-38-1	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1899-0061-1mg	1-(4-phenylpiperazin-1-yl)-2-[(6-phenylpyridazin-3-yl)sulfanyl]ethan-1-one	872630-38-1	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1899-0061-2mg	1-(4-phenylpiperazin-1-yl)-2-[(6-phenylpyridazin-3-yl)sulfanyl]ethan-1-one	872630-38-1	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1899-0061-3mg	1-(4-phenylpiperazin-1-yl)-2-[(6-phenylpyridazin-3-yl)sulfanyl]ethan-1-one	872630-38-1	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1899-0061-4mg	1-(4-phenylpiperazin-1-yl)-2-[(6-phenylpyridazin-3-yl)sulfanyl]ethan-1-one	872630-38-1	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1899-0061-5mg	1-(4-phenylpiperazin-1-yl)-2-[(6-phenylpyridazin-3-yl)sulfanyl]ethan-1-one	872630-38-1	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1899-0061-10mg	1-(4-phenylpiperazin-1-yl)-2-[(6-phenylpyridazin-3-yl)sulfanyl]ethan-1-one	872630-38-1	90%+	10mg	$79.0	2023-05-17

1-(4-phenylpiperazin-1-yl)-2-(6-phenylpyridazin-3-yl)sulfanylethan-1-one Related Literature

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Additional information on 1-(4-phenylpiperazin-1-yl)-2-(6-phenylpyridazin-3-yl)sulfanylethan-1-one

Chemical Compound CAS No. 872630-38-1: 1-(4-phenylpiperazin-1-yl)-2-(6-phenylpyridazin-3-yl)sulfanylethan-1-one

The chemical compound with CAS No. 872630-38-1, known as 1-(4-phenylpiperazin-1-yl)-2-(6-phenylpyridazin-3-yl)sulfanylethan-1-one, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a 4-phenylpiperazine moiety and a 6-phenylpyridazine group, both of which contribute to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of sulfanyl groups in organic compounds, particularly in the context of their role in stabilizing molecular structures and enhancing bioavailability. The presence of a sulfanylethanone group in this compound suggests that it may exhibit favorable pharmacokinetic properties, making it a promising candidate for drug development. Researchers have explored the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of its ability to interact with various protein targets.

The synthesis of 1-(4-phenylpiperazin-1-y...